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Compound of Interest

Compound Name: N-Acetyl-L-proline

Cat. No.: B556412

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling N-Acetyl-L-proline, including detailed operational and disposal plans. By offering
procedural, step-by-step guidance, we aim to be your preferred source for laboratory safety
and chemical handling information, building deep trust by providing value beyond the product
itself.

Personal Protective Equipment (PPE)

When handling N-Acetyl-L-proline, a comprehensive approach to personal protection is
crucial to minimize exposure and ensure a safe laboratory environment. The following personal
protective equipment is recommended.[1][2]
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Protection Type Specific Recommendations Standards

Tightly fitting safety goggles
gnty g ¥ 9099 EN 166 (EU) or NIOSH (US)

Eye/Face Protection with side-shields or a face
approved.[3]

shield.[1]

Chemical-resistant, impervious

gloves (e.g., nitrile rubber).[1] o
EU Directive 89/686/EEC and

the standard EN 374.[1]

Skin Protection Fire/flame resistant and

impervious clothing or lab coat.

[1]

A full-face respirator is
recommended if exposure

limits are exceeded or irritation
NIOSH (US) or CEN (EU)

Respiratory Protection is experienced.[1] For
approved.

nuisance exposures, a type
N95 (US) or type P1 (EN 143)

dust mask may be used.

Note: Always inspect gloves prior to use and wash hands thoroughly after handling.[1][3]

Safety and Physical Properties

Understanding the physical and chemical properties of N-Acetyl-L-proline is fundamental to its
safe handling and storage.
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Property Value

Appearance Off-white powder solid.[4][5]
Molecular Formula C7H11NO;3[6]

Molecular Weight 157.17 g/mol [3][6]

Melting Point 115 - 117 °C (239 - 242.6 °F)[4][5]

Store in a dry, cool, and well-ventilated place.[1]
Storage Temperature . _
Some sources recommend refrigeration.[4][5]

Solubility Soluble in DMSO (= 100 mg/mL).[7]

Experimental Protocol: Safe Handling and Use

Adherence to a strict protocol is essential for minimizing risks associated with handling N-
Acetyl-L-proline.

1. Preparation and Engineering Controls:
o Ensure adequate ventilation in the handling area.[1]

o Work in a well-ventilated place, such as a chemical fume hood, especially when handling the
powder to avoid dust formation.[1]

e Set up emergency exits and a designated risk-elimination area.[1]

o Have an eyewash station and safety shower readily accessible.

2. Donning Personal Protective Equipment (PPE):

» Before handling the substance, put on all required PPE as detailed in the table above.
e Ensure the lab coat is fully buttoned.[2]

o Check that safety goggles provide a complete seal.

3. Handling the Compound:
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e Avoid contact with skin and eyes.[1]

e Prevent the formation and inhalation of dust and aerosols.[1]

e Use non-sparking tools to prevent fire caused by electrostatic discharge.[1]

» Weigh the required amount of N-Acetyl-L-proline in a designated area, preferably within a

ventilated enclosure.

« If creating a solution, add the solid to the solvent slowly to avoid splashing.

4. Storage:

» Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

» Store apart from foodstuff containers or incompatible materials such as strong oxidizing

agents.[1][4][5]

Spill and Emergency Procedures

In the event of a spill or exposure, immediate and appropriate action is critical.

Emergency Situation

First-Aid Measures

Inhalation

Move the victim into fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and consult a doctor

immediately.[1]

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult
a doctor.[1]

Eye Contact

Rinse with pure water for at least 15 minutes.

Consult a doctor.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[1]
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Accidental Release Measures:

Evacuate personnel to safe areas and keep people away from and upwind of the spill.[1]

Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter drains.

[1]

Use personal protective equipment, including a respirator if necessary.[1]

For cleanup, sweep up the spilled solid and place it in a suitable, closed container for
disposal.[3] Avoid generating dust.[1]

Disposal Plan

Proper disposal of N-Acetyl-L-proline and its containers is an essential part of the laboratory
workflow to ensure environmental safety and regulatory compliance.

Waste Disposal:

o Dispose of the chemical waste in accordance with appropriate local, state, and federal laws
and regulations.[1]

e The material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[1]

¢ Do not discharge into sewer systems.[1]
Contaminated Packaging:
» Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[1]

» Alternatively, the packaging can be punctured to make it unusable for other purposes and
then be disposed of in a sanitary landfill.[1]

Workflow for Handling N-Acetyl-L-proline
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Workflow for Handling N-Acetyl-L-proline

Preparation & PPE

Proceed with caution
Handling & Use

\
For subsequent use ‘\If spill occurs

Storage Spill / Emergency

In case of exposure \For material release |After experiment completion

First Aid Cleanup

Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of N-Acetyl-L-proline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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